Cas no 667444-04-4 (6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide
• CAS No: 667444-04-4
• MF: C₁₃H₈ClF₃N₂O
• MW: 300.663632392883
• CID: 6462273
• PubChem ID: 1807007
• Update Time: 2025-05-20

6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide
• Z30910603
• 667444-04-4
• SCHEMBL3135086
• 6-chloro-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• AKOS001124130
• 6-Chloro-N-[4-(trifluoromethyl)phenyl]nicotinamide
• EN300-23213605
• AB00735556-01

• Inchi： 1S/C13H8ClF3N2O/c14-11-6-1-8(7-18-11)12(20)19-10-4-2-9(3-5-10)13(15,16)17/h1-7H,(H,19,20)
• InChI Key： PJTGTQCMCBSMLP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 300.0277251g/mol
• Monoisotopic Mass: 300.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42Ų

Additional information on 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide

Professional Introduction to 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide (CAS No. 667444-04-4)

6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number CAS No. 667444-04-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chloro substituent at the sixth position of the pyridine ring and a trifluoromethyl group at the fourth position of the phenyl ring enhances its lipophilicity and binding affinity, making it a promising candidate for drug design and development.

In recent years, there has been a growing interest in the exploration of novel pyridine-based compounds due to their broad spectrum of biological activities. Research studies have demonstrated that pyridine derivatives can exhibit potent effects on various biological targets, including enzymes, receptors, and ion channels. Among these, 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide has shown particular promise in inhibiting certain kinases and other enzymes involved in cancer progression and inflammation.

One of the most compelling aspects of 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide is its potential as an intermediate in the synthesis of more complex pharmacological agents. The structural features of this compound allow for further modifications, enabling chemists to tailor its properties for specific therapeutic applications. For instance, researchers have explored its use in developing inhibitors targeting protein-protein interactions that play a crucial role in diseases such as Alzheimer's and Parkinson's.

The trifluoromethyl group, a key feature in the structure of 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide, is known to enhance metabolic stability and binding affinity. This characteristic has made it a valuable component in drug design, particularly for compounds intended for oral administration. Additionally, the chloro substituent contributes to the compound's reactivity, allowing for further chemical modifications that can improve its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel compounds like 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide. By leveraging high-throughput screening techniques and molecular docking studies, researchers can rapidly identify potential lead compounds with high binding affinity to target proteins. This approach has significantly accelerated the drug discovery process, leading to faster development of novel therapeutics.

In clinical research, 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide has been investigated for its potential role in treating various inflammatory and autoimmune disorders. Preliminary studies have shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NFκB. These findings suggest that it may have therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also enhance the scalability of production processes.

The pharmacological profile of 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide continues to be an area of active investigation. Researchers are exploring its interactions with various biological targets using both experimental and computational approaches. By understanding these interactions at a molecular level, scientists can optimize the compound's therapeutic potential and minimize any adverse effects.

The versatility of 6-chloro-N-4-(trifluoromethyl)phenylpyridine-3-carboxamide as a building block for more complex drug candidates makes it an invaluable asset in medicinal chemistry. Its structural features provide a scaffold for designing molecules with enhanced selectivity and improved pharmacokinetic properties. As research progresses, this compound is expected to play a significant role in the development of next-generation therapeutics targeting various diseases.